![molecular formula C22H23N5O4 B2633523 2-(8-(4-methoxyphenyl)-3,4-dioxo-3,4,7,8-tetrahydroimidazo[2,1-c][1,2,4]triazin-2(6H)-yl)-N-phenethylacetamide CAS No. 941935-78-0](/img/structure/B2633523.png)
2-(8-(4-methoxyphenyl)-3,4-dioxo-3,4,7,8-tetrahydroimidazo[2,1-c][1,2,4]triazin-2(6H)-yl)-N-phenethylacetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Synthesis Analysis
The synthesis of similar triazine-based compounds involves various strategies. For instance, the synthesis of 1,2,4-triazines can be achieved through a redox-efficient cyclodehydration of β-keto-N-acylsulfonamides with hydrazine salts . Another approach involves an unexpected rhodium-catalyzed O-H insertion/rearrangement of N-acylhydrazones with N-sulfonyl-1,2,3-triazoles .Scientific Research Applications
Synthesis and Derivatives : Research by Dovlatyan et al. (2009) on derivatives of imidazo-sym-triazine, which shares a structural resemblance with the compound , highlights the synthetic pathways to obtain various derivatives through the action of aryl isocyanates and arenesulfonyl chlorides. These synthetic methods are crucial for developing compounds with potential biological activities or material properties (Dovlatyan, Eliazyan, Pivazyan, & Yengoyan, 2009).
Biological Activities : A study by Abu-Hashem et al. (2020) explores the synthesis of novel benzodifuranyl; 1,3,5-triazines; 1,3,5-oxadiazepines; and thiazolopyrimidines derived from visnaginone and khellinone, indicating significant anti-inflammatory and analgesic activities. These findings suggest that structurally complex triazines, similar to the compound , may have potential therapeutic applications (Abu‐Hashem, Al-Hussain, & Zaki, 2020).
Material Science Applications : In another realm, the study of triazine derivatives for corrosion inhibition by Yadav et al. (2015) points towards the applicability of such compounds in protecting metals against corrosion in acidic environments. This research underlines the potential use of triazine derivatives in material science, specifically for enhancing the durability of metals (Yadav, Kumar, Tiwari, Bahadur, & Ebenso, 2015).
Antimicrobial and Anticancer Properties : The synthesis and investigation of 5,6-diaryl-1,2,4-triazine derivatives by Ertas et al. (2022) and their cyclooxygenase (COX) inhibitory activity highlight the potential for designing new therapeutic agents. These studies suggest that triazine derivatives could serve as a basis for developing drugs with specific biological targets, further emphasizing the chemical compound's relevance in medicinal chemistry (Ertas et al., 2022).
properties
IUPAC Name |
2-[8-(4-methoxyphenyl)-3,4-dioxo-6,7-dihydroimidazo[2,1-c][1,2,4]triazin-2-yl]-N-(2-phenylethyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H23N5O4/c1-31-18-9-7-17(8-10-18)25-13-14-26-20(29)21(30)27(24-22(25)26)15-19(28)23-12-11-16-5-3-2-4-6-16/h2-10H,11-15H2,1H3,(H,23,28) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PHQKQURWLANYPF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)N2CCN3C2=NN(C(=O)C3=O)CC(=O)NCCC4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H23N5O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
421.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(8-(4-methoxyphenyl)-3,4-dioxo-3,4,7,8-tetrahydroimidazo[2,1-c][1,2,4]triazin-2(6H)-yl)-N-phenethylacetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.